Cas no 1247641-46-8 (1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine)
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine
- AKOS011440280
- 1247641-46-8
- EN300-1826786
-
- Inchi: 1S/C12H19NO/c1-9-5-6-11(14-4)10(7-9)8-12(2,3)13/h5-7H,8,13H2,1-4H3
- InChI Key: UVKQHMKEFTZHOF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C)=CC=1CC(C)(C)N
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826786-0.05g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-0.1g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-0.25g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-0.5g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-1.0g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 1g |
$1029.0 | 2023-06-04 | ||
| Enamine | EN300-1826786-2.5g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-5.0g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 5g |
$2981.0 | 2023-06-04 | ||
| Enamine | EN300-1826786-10.0g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 10g |
$4421.0 | 2023-06-04 | ||
| Enamine | EN300-1826786-1g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1826786-5g |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine |
1247641-46-8 | 5g |
$2650.0 | 2023-09-19 |
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine
Recent Advances in the Study of 1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine (CAS: 1247641-46-8)
1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine (CAS: 1247641-46-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and psychiatric conditions. This research brief aims to summarize the latest findings related to this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential.
Recent investigations have highlighted the compound's unique structural features, which contribute to its selective binding affinity for specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its ability to modulate dopaminergic and serotonergic pathways, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. Furthermore, its pharmacokinetic profile, including metabolic stability and blood-brain barrier permeability, has been characterized in preclinical models, providing a foundation for future clinical development.
One of the key findings from recent research is the compound's efficacy in animal models of neuropsychiatric disorders. Studies have shown that 1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine exhibits dose-dependent effects on behavioral outcomes, with minimal off-target activity. This selectivity is attributed to its optimized molecular structure, which reduces interactions with non-target receptors and minimizes adverse effects. Additionally, advanced computational modeling has been employed to predict its binding modes and optimize its pharmacological properties.
Despite these promising results, challenges remain in the translation of these findings to clinical applications. Issues such as bioavailability, long-term safety, and potential drug-drug interactions require further investigation. Ongoing research is focused on addressing these gaps through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound as a viable therapeutic agent.
In conclusion, 1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine represents a promising candidate for the treatment of neuropsychiatric disorders, with recent studies underscoring its pharmacological potential. Continued research is needed to fully elucidate its therapeutic benefits and overcome existing challenges. This brief provides a snapshot of the current state of knowledge and highlights avenues for future exploration in this rapidly evolving field.
1247641-46-8 (1-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)